Cas no 2138200-28-7 (1-[(4-bromo-2-fluorophenyl)methyl]-1H-imidazol-4-amine)

• Product Name: 1-[(4-bromo-2-fluorophenyl)methyl]-1H-imidazol-4-amine
• CAS No: 2138200-28-7
• MF: C₁₀H₉BrFN₃
• MW: 270.100964307785
• CID: 5896625
• PubChem ID: 165873185
• Update Time: 2025-07-19

1-[(4-bromo-2-fluorophenyl)methyl]-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-bromo-2-fluorophenyl)methyl]-1H-imidazol-4-amine
• EN300-804515
• 2138200-28-7

• Inchi： 1S/C10H9BrFN3/c11-8-2-1-7(9(12)3-8)4-15-5-10(13)14-6-15/h1-3,5-6H,4,13H2
• InChI Key： ZSBUBPUJALLEGT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CN1C=NC(=C1)N

Computed Properties

• Exact Mass: 268.99639g/mol
• Monoisotopic Mass: 268.99639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-[(4-bromo-2-fluorophenyl)methyl]-1H-imidazol-4-amine

Introduction to 1-[(4-bromo-2-fluorophenyl)methyl]-1H-imidazol-4-amine (CAS No. 2138200-28-7)

1-[(4-bromo-2-fluorophenyl)methyl]-1H-imidazol-4-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2138200-28-7, belongs to the imidazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-bromo-2-fluorophenyl moiety and an imidazol-4-amine substituent, contribute to its unique chemical properties and biological relevance.

The 4-bromo-2-fluorophenyl group introduces both bromine and fluorine atoms into the aromatic ring, which are known for their ability to modulate the electronic properties and binding affinity of the molecule. This substitution pattern is particularly interesting because it allows for selective interactions with biological targets, making it a valuable scaffold for drug discovery. The imidazol-4-amine component, on the other hand, provides a nitrogen-rich environment that can participate in hydrogen bonding and other forms of non-covalent interactions, further enhancing the molecule's potential as a pharmacophore.

In recent years, there has been a growing interest in developing novel imidazole derivatives for their potential applications in treating various diseases. The compound 1-[(4-bromo-2-fluorophenyl)methyl]-1H-imidazol-4-amine has been extensively studied for its pharmacological properties. Research has shown that this molecule exhibits promising activity against several biological targets, including enzymes and receptors involved in cancer progression, inflammation, and infectious diseases.

One of the most compelling aspects of this compound is its ability to inhibit specific enzymes that are overexpressed in cancer cells. For instance, studies have demonstrated that it can effectively target tyrosine kinases, which are crucial for cell signaling pathways that drive tumor growth. The 4-bromo-2-fluorophenyl moiety plays a critical role in this interaction by forming stable hydrogen bonds and hydrophobic interactions with the active site of the enzyme. This results in potent inhibition of the enzyme's activity, thereby disrupting cancer cell proliferation.

Additionally, research has highlighted the anti-inflammatory properties of 1-[(4-bromo-2-fluorophenyl)methyl]-1H-imidazol-4-amine. Inflammatory processes are implicated in various chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. The compound has been shown to modulate key inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). The imidazol-4-amine group is particularly important in this context, as it can interact with transcription factors that regulate inflammatory gene expression.

The synthesis of 1-[(4-bromo-2-fluorophenyl)methyl]-1H-imidazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the bromination and fluorination of a phenyl precursor, followed by functionalization with an imidazole ring. The introduction of the methyl group at the 1-position of the imidazole ring is achieved through nucleophilic substitution or other coupling reactions. Each step must be carefully optimized to minimize side reactions and maximize product integrity.

In terms of pharmacokinetic properties, 1-[(4-bromo-2-fluorophenyl)methyl]-1H-imidazol-4-amine has been evaluated for its solubility, stability, and metabolic profiles. These studies are essential for understanding how the compound behaves within the body and for predicting its efficacy and safety in clinical settings. Preliminary data suggest that the molecule exhibits good solubility in aqueous solutions at neutral pH, which facilitates its absorption after oral administration. Its stability under various conditions also supports its potential as a viable drug candidate.

The development of new drugs is often accompanied by concerns about potential side effects. However, early studies on 1-(4-bromo)-2-(fluorophenyl)-methyl)-imidazol-amine have shown that it exhibits low toxicity at therapeutic doses. This is attributed to its selective binding to target enzymes and receptors while minimizing interactions with off-target sites. Further research is needed to fully characterize its safety profile, but these preliminary findings are encouraging.

One of the most exciting areas of research involving 1-(4-bromo)-2-(fluorophenyl)-methyl)-imidazol-amine is its potential application in combination therapies. By pairing this compound with other drugs that act on different pathways, researchers hope to achieve synergistic effects that could enhance treatment outcomes. For example, combining it with chemotherapeutic agents or immunotherapy drugs could provide a more comprehensive approach to treating complex diseases such as cancer.

The future prospects for 1-(4-bromo)-2-(fluorophenyl)-methyl)-imidazol-amine are promising given its multifaceted biological activities and favorable pharmacokinetic properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.